3-cyclopentyl-1-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}urea

• IUPAC Name: 1-cyclopentyl-3-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]urea
• InChI: InChI=1S/C18H24N4O/c1-22-17(11-13-20-22)15-8-6-14(7-9-15)10-12-19-18(23)21-16-4-2-3-5-16/h6-9,11,13,16H,2-5,10,12H2,1H3,(H2,19,21,23)
• InChI Key: BAXSGBWOZZLGGR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)NC3CCCC3
• Molecular Formula: C18H24N4O
• Molecular Weight: 312.4 g/mol
• CAS No.: 2640864-03-3

Description

This compound is a urea derivative featuring a cyclopentyl group attached to the urea nitrogen and a 2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl side chain.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Variations and Molecular Properties

The compound’s structural uniqueness lies in its cyclopentyl-urea core and ethyl-linked pyrazole-phenyl group. Below is a comparison with similar compounds from the literature:

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological Relevance
Target Compound	C₂₁H₂₇N₄O	367.47	Cyclopentyl, methyl-pyrazole-phenyl	Hypothesized antimalarial
1-(4-Fluorophenyl)-3-(4-(4-fluorophenyl)-3-(2-hydroxyethyl)-1-methyl-1H-pyrazol-5-yl)urea	C₁₉H₁₇F₂N₅O₂	393.37	Fluorophenyl, hydroxyethyl	Plasmodium falciparum inhibitor
1-(3-(Cyanomethyl)-4-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)-3-(4-fluorophenyl)urea	C₁₉H₁₅F₂N₅O	375.35	Cyanomethyl, fluorophenyl	Plasmodium inhibitor
N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-3-carboxamide	C₁₇H₁₇N₃O₂	295.33	Furan carboxamide	Unknown

Key Observations :

• Substituent Impact: The target compound’s cyclopentyl group increases steric bulk and lipophilicity compared to fluorophenyl or cyanomethyl groups in analogues, which may enhance membrane permeability but reduce solubility.
• Urea vs.
• Biological Activity : Fluorophenyl-substituted ureas in show antimalarial activity, suggesting the target compound may share similar mechanisms if tested.

Comparison of Yields :

• Compound 23 in was obtained in crude form (120 mg, yield unquantified), while the target compound’s synthesis efficiency remains unreported.

Structural Characterization Tools

Crystallographic data for analogues (e.g., benzimidazoles in ) were refined using SHELXL and visualized via ORTEP . Although the target compound’s crystal structure is unavailable, its conformational flexibility (due to the ethyl linker) may result in dihedral angles similar to those in (35.66–75.45° between aromatic rings).